Cas no 1187561-60-9 (3-(2-ethoxyethyl)-4-ethyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-ethoxyethyl)-4-ethyl-1H-pyrazol-5-amine
• CAS No: 1187561-60-9
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6608827
• PubChem ID: 43670686
• Update Time: 2025-06-22

3-(2-ethoxyethyl)-4-ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyethyl)-4-ethyl-1H-pyrazol-5-amine
• EN300-1149061
• 1187561-60-9
• CS-0307383

• Inchi： 1S/C9H17N3O/c1-3-7-8(5-6-13-4-2)11-12-9(7)10/h3-6H2,1-2H3,(H3,10,11,12)
• InChI Key： DBFGYHHCJAJITN-UHFFFAOYSA-N
• SMILES： O(CC)CCC1=C(C(N)=NN1)CC

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.9Ų

Additional information on 3-(2-ethoxyethyl)-4-ethyl-1H-pyrazol-5-amine

3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine (CAS No. 1187561-60-9) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine belongs to the class of pyrazole derivatives, which are widely studied for their versatile reactivity and biological activity. The pyrazole ring, a five-membered aromatic structure containing two adjacent nitrogen atoms, forms the core of this molecule. The substituents attached to the pyrazole ring—specifically, the ethoxyethyl group at position 3 and the ethyl group at position 4—contribute significantly to its chemical properties. These substituents not only influence the molecule's stability but also play a crucial role in determining its reactivity and potential for use in drug design.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The presence of electron-donating groups like ethoxyethyl and ethyl in 3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine enhances its ability to interact with biological targets, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, antioxidant, and even as a component in anticancer drug development.

The synthesis of 3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through cyclization reactions involving appropriate starting materials such as aldehydes or ketones. The introduction of substituents at specific positions on the pyrazole ring requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound.

In terms of biological activity, 3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine has shown remarkable potential as an antioxidant. Antioxidants are critical in mitigating oxidative stress, which is implicated in numerous diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. The compound's ability to scavenge free radicals has been validated through various assays, including DPPH (2,2-Diphenyl-1-picrylhydrazyl) radical scavenging assays. These findings underscore its potential as a natural or synthetic antioxidant additive in food and pharmaceutical products.

Moreover, pyrazole derivatives like 3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine have been investigated for their anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, and finding effective anti-inflammatory agents without significant side effects remains a challenge. Preliminary studies suggest that this compound can inhibit key inflammatory pathways, making it a valuable lead compound for drug development.

The application of computational chemistry tools has further enhanced our understanding of 3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine's molecular interactions. Molecular docking studies have revealed potential binding modes with target proteins involved in inflammation and oxidative stress. These insights provide a foundation for rational drug design strategies aimed at optimizing its bioavailability and efficacy.

In conclusion, 3-(2-Ethoxyethyl)-4-Ethyl-1H-Pyrazol-5-Amine (CAS No. 1187561-60-9) stands out as a versatile compound with significant potential in medicinal chemistry and related fields. Its unique structure, coupled with recent advancements in synthesis techniques and biological studies, positions it as a promising candidate for developing novel therapeutic agents. As research continues to uncover its full spectrum of applications, this compound is likely to play an increasingly important role in both academic and industrial settings.